Cas no 117392-63-9 (Benzene,1-butyl-4-[(4-ethylphenyl)ethynyl]- (9CI))

• Product Name: Benzene,1-butyl-4-[(4-ethylphenyl)ethynyl]- (9CI)
• CAS No: 117392-63-9
• MF: C₂₀H₂₂
• MW: 262.388685703278
• CID: 132748
• PubChem ID: 613089
• Update Time: 2025-04-19

Benzene,1-butyl-4-[(4-ethylphenyl)ethynyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1-butyl-4-[(4-ethylphenyl)ethynyl]- (9CI)
• 1-butyl-4-[2-(4-ethylphenyl)ethynyl]benzene
• Benzene, 1-butyl-4-[(4-ethylphenyl)ethynyl]-
• 117392-63-9
• FEWCQIVPFKPBDH-UHFFFAOYSA-N
• DTXSID60346537
• 1-Butyl-4-[(4-ethylphenyl)ethynyl]benzene #

• Inchi： 1S/C20H22/c1-3-5-6-18-11-13-20(14-12-18)16-15-19-9-7-17(4-2)8-10-19/h7-14H,3-6H2,1-2H3
• InChI Key： FEWCQIVPFKPBDH-UHFFFAOYSA-N
• SMILES： C(CC)CC1C=CC(C#CC2C=CC(=CC=2)CC)=CC=1

Computed Properties

• Exact Mass: 262.17226
• Monoisotopic Mass: 262.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0